51-03-6

Piperonylbutoxide

In Stock

• CAS RN:
• 51-03-6

• Formula:
• C19H30O5

• InChI:
• InChI=1S/C19H30O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h12-13H,3-11,14-15H2,1-2H3

• InChIKey:
• FIPWRIJSWJWJAI-UHFFFAOYSA-N

• Piperonyl butoxide is a synergist used to enhance the activity of insecticides, including pyrethrin insecticides, through inhibition of cytochrome P450 enzymes (CYPs). It increases the toxicity of the pyrethroid insecticide deltamethrin to field-collected, deltamethrin-resistant strains of the bed bug C. lectularius by 40- to 176-fold when used at a concentration of 50 μg/μL. Piperonyl butoxide also increases the toxicity of the organotin insecticide Plictran to fourth instar larvae of susceptible strains of the cotton leafworm S. littoralis (LD50s = 0.78 and 40 μg/larva with and without piperonyl butoxide, respectively), as well as field strains (LD50s = 0.015 and 1.1 μg/larva with and without piperonyl butoxide, respectively). It is not toxic to the freshwater invertebrates H. azteca, C. tentans, and L. variegatus (LC50s = 530, 2,740, and 3,540 μg/L, respectively) and ...

9-(Trimethylsilyl)-2,6-bis[(trimethylsilyl)oxy]-9H-purine

In Stock

• CAS RN:
• 18551-03-6

• Formula:
• C14H28N4O2Si3

• InChI:
• InChI=1S/C14H28N4O2Si3/c1-21(2,3)18-10-15-11-12(18)16-14(20-23(7,8)9)17-13(11)19-22(4,5)6/h10H,1-9H3

• InChIKey:
• XGJGXMUBMBXZQP-UHFFFAOYSA-N

• 9-(Trimethylsilyl)-2,6-bis[(trimethylsilyl)oxy]-9H-purine, also known as 9-(Trimethylsilyl)-2,6-bis[(trimethylsilyl)oxy]-9H-purine, is a useful research compound. Its molecular formula is C14H28N4O2Si3 and its molecular weight is 368.65 g/mol. The purity is usually 95%.

4-[4-[2-(Dimethylamino)ethoxy]phenyl]-3,4-diphenyl-butan-1-ol

In Stock

• CAS RN:
• 97151-03-6

• Formula:
• C26H31NO2

• InChI:
• InChI=1S/C26H31NO2/c1-27(2)18-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-19-28)21-9-5-3-6-10-21/h3-16,25-26,28H,17-20H2,1-2H3

• InChIKey:
• LSBUBGBAISEBHG-UHFFFAOYSA-N

• 4-[4-[2-(Dimethylamino)ethoxy]phenyl]-3,4-diphenyl-butan-1-ol, also known as 4-[4-[2-(Dimethylamino)ethoxy]phenyl]-3,4-diphenyl-butan-1-ol, is a useful research compound. Its molecular formula is C26H31NO2 and its molecular weight is 389.539. The purity is usually 95%.

H-Glu-Obzl.HCl

In Stock

• CAS RN:
• 945651-03-6

• Formula:
• C12H16ClNO4

• InChI:
• InChI=1S/C12H15NO4.ClH/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9;/h1-5,10H,6-8,13H2,(H,14,15);1H/t10-;/m0./s1

• InChIKey:
• HFWSBJVZQUWUNZ-PPHPATTJSA-N

• H-Glu-Obzl.HCl is a useful research compound. Its molecular formula is C12H16ClNO4 and its molecular weight is 273.71 g/mol. The purity is usually 95%.

5-[(Diisopropylamino)-methyl]-furan-2-carboxylic acid

In Stock

• CAS RN:
• 429651-03-6

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c1-8(2)13(9(3)4)7-10-5-6-11(16-10)12(14)15/h5-6,8-9H,7H2,1-4H3,(H,14,15)

• InChIKey:
• ICXXGMOHARFANT-UHFFFAOYSA-N

• 5-[(Diisopropylamino)-methyl]-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.

(2Z)-2-[(furan-2-yl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

In Stock

• CAS RN:
• 929451-03-6

• Formula:
• C14H10O4

• InChI:
• InChI=1S/C14H10O4/c1-8-5-10(15)13-11(6-8)18-12(14(13)16)7-9-3-2-4-17-9/h2-7,15H,1H3/b12-7-

• InChIKey:
• JRSSDMMQUZHCPG-GHXNOFRVSA-N

• (2Z)-2-[(furan-2-yl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C14H10O4 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

4-{2-[(2,4-Dibromo-6-methylphenoxy)acetyl]hydrazino}-4-oxobutanoic acid

In Stock

• CAS RN:
• 458551-03-6

• Formula:
• C13H14Br2N2O5

• InChI:
• InChI=1S/C13H14Br2N2O5/c1-7-4-8(14)5-9(15)13(7)22-6-11(19)17-16-10(18)2-3-12(20)21/h4-5H,2-3,6H2,1H3,(H,16,18)(H,17,19)(H,20,21)

• InChIKey:
• LOQIYBGHABYQNB-UHFFFAOYSA-N

• 4-{2-[(2,4-Dibromo-6-methylphenoxy)acetyl]hydrazino}-4-oxobutanoic acid is a useful research compound. Its molecular formula is C13H14Br2N2O5 and its molecular weight is 438.07 g/mol. The purity is usually 95%.

({[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}sulfanyl)methanimidamide hydrochloride

Usually In Stock

• CAS RN:
• 301651-03-6

• Formula:
• C17H16BrClN4S

• InChI:
• InChI=1S/C17H15BrN4S.ClH/c18-14-8-6-12(7-9-14)16-13(11-23-17(19)20)10-22(21-16)15-4-2-1-3-5-15;/h1-10H,11H2,(H3,19,20);1H

• InChIKey:
• SMGRDJXTNJRDFV-UHFFFAOYSA-N

• ({[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}sulfanyl)methanimidamide hydrochloride is a useful research compound. Its molecular formula is C17H16BrClN4S and its molecular weight is 423.76. The purity is usually 95%.

Ethyl 5-(3-methylbutanamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-03-6

• Formula:
• C21H20F3N3O4S

• InChI:
• InChI=1S/C21H20F3N3O4S/c1-4-31-20(30)17-14-10-32-18(25-15(28)9-11(2)3)16(14)19(29)27(26-17)13-7-5-12(6-8-13)21(22,23)24/h5-8,10-11H,4,9H2,1-3H3,(H,25,28)

• InChIKey:
• NDMLRGCFPOSMQW-UHFFFAOYSA-N

• Ethyl 5-(3-methylbutanamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H20F3N3O4S and its molecular weight is 467.46. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide

In Stock

• CAS RN:
• 898351-03-6

• Formula:
• C25H24N4O3S2

• InChI:
• InChI=1S/C25H24N4O3S2/c30-24(19-11-13-21(14-12-19)34(31,32)28-16-6-1-7-17-28)29(18-20-8-4-5-15-26-20)25-27-22-9-2-3-10-23(22)33-25/h2-5,8-15H,1,6-7,16-18H2

• InChIKey:
• CPGHLKHWZAHSFL-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.

2-ethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

In Stock

• CAS RN:
• 953151-03-6

• Formula:
• C22H20N4O3

• InChI:
• InChI=1S/C22H20N4O3/c1-3-29-19-7-5-4-6-17(19)22(27)23-16-10-8-15(9-11-16)18-14-26-20(24-18)12-13-21(25-26)28-2/h4-14H,3H2,1-2H3,(H,23,27)

• InChIKey:
• CFCUMFLIOAGTDQ-UHFFFAOYSA-N

• 2-ethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.

2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-propylacetamide

In Stock

• CAS RN:
• 953951-03-6

• Formula:
• C17H21N5O4

• InChI:
• InChI=1S/C17H21N5O4/c1-3-8-18-14(23)11-22-16(25)15(24)21-10-9-20(17(21)19-22)12-4-6-13(26-2)7-5-12/h4-7H,3,8-11H2,1-2H3,(H,18,23)

• InChIKey:
• VTJXRHZYOGWLTD-UHFFFAOYSA-N

• 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-propylacetamide is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.

1-(1H-pyrazole-4-carbonyl)-4-(pyridin-2-yl)piperazine

In Stock

• CAS RN:
• 1153251-03-6

• Formula:
• C13H15N5O

• InChI:
• InChI=1S/C13H15N5O/c19-13(11-9-15-16-10-11)18-7-5-17(6-8-18)12-3-1-2-4-14-12/h1-4,9-10H,5-8H2,(H,15,16)

• InChIKey:
• VCOHZTSMODNTJH-UHFFFAOYSA-N

• 1-(1H-pyrazole-4-carbonyl)-4-(pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C13H15N5O and its molecular weight is 257.29 g/mol. The purity is usually 95%.

ethyl 3-ethyl-5-({[4-(trifluoromethyl)benzyl]amino}sulfonyl)-1H-pyrazole-4-carboxylate

Usually In Stock

• CAS RN:
• 1239251-03-6

• Formula:
• C16H18F3N3O4S

• InChI:
• InChI=1S/C16H18F3N3O4S/c1-3-12-13(15(23)26-4-2)14(22-21-12)27(24,25)20-9-10-5-7-11(8-6-10)16(17,18)19/h5-8,20H,3-4,9H2,1-2H3,(H,21,22)

• InChIKey:
• CTXIIAYEKZPLLA-UHFFFAOYSA-N

• Ethyl 3-ethyl-5-({[4-(trifluoromethyl)benzyl]amino}sulfonyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C16H18F3N3O4S and its molecular weight is 405.39. The purity is usually 95%.

2-Isopropoxy-4-(4-methylpiperazin-1-ylmethyl)phenylamine

In Stock

• CAS RN:
• 1462951-03-6

• Formula:
• C15H25N3O

• InChI:
• InChI=1S/C15H25N3O/c1-12(2)19-15-10-13(4-5-14(15)16)11-18-8-6-17(3)7-9-18/h4-5,10,12H,6-9,11,16H2,1-3H3

• InChIKey:
• YZIWFJRXUIJATR-UHFFFAOYSA-N

• 2-Isopropoxy-4-(4-methylpiperazin-1-ylmethyl)phenylamine is a useful research compound. Its molecular formula is C15H25N3O and its molecular weight is 263.38 g/mol. The purity is usually 95%.

N-ethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine

In Stock

• CAS RN:
• 2549051-03-6

• Formula:
• C18H25N5

• InChI:
• InChI=1S/C18H25N5/c1-3-19-18-20-10-9-17(21-18)23-13-11-22(12-14-23)15(2)16-7-5-4-6-8-16/h4-10,15H,3,11-14H2,1-2H3,(H,19,20,21)

• InChIKey:
• QGOKAAINBROESW-UHFFFAOYSA-N

• N-ethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C18H25N5 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

[(2R)-1-methylpiperidin-2-yl]methanamine

In Stock

• CAS RN:
• 1315051-03-6

• Formula:
• C7H16N2

• InChI:
• InChI=1S/C7H16N2/c1-9-5-3-2-4-7(9)6-8/h7H,2-6,8H2,1H3/t7-/m1/s1

• InChIKey:
• PPUMJZMVFCLQBI-SSDOTTSWSA-N

• [(2R)-1-methylpiperidin-2-yl]methanamine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.